Cas no 20173-75-5 (N-benzyl-n-methylpyridin-2-amine)

• Product Name: N-benzyl-n-methylpyridin-2-amine
• CAS No: 20173-75-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1391692
• PubChem ID: 251431
• Update Time: 2025-04-20

N-benzyl-n-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-n-methylpyridin-2-amine
• N-BENZYL-N-METHYL-PYRIDIN-2-AMINE
• N-benzyl-N-methyl-2-aminopyridine
• C15141
• UNII-RG6040NYHJ
• SureCN4747138
• CTK1A4453
• N-(Phenylmethyl)-N-methyl-2-pyridinamine
• benzylpyridin-2-yl methylamine
• AC1L5JU4
• N-benzyl-N-methyl-N-(2-pyridyl)amine
• 2-(N-benzyl-N-methylamino)pyridine
• AC1Q4X3X
• N-methyl-N-(2-pyridinyl)-benzylamine
• 2-(N-benzyl-N-methyl)aminopyridine
• N-benzyl-N-methyl-2-pyridylamine
• N-BENZYL-N-METHYL-PYRIDIN-2-AMINE; N-benzyl-N-methyl-2-aminopyridine; C15141; UNII-RG6040NYHJ; SureCN4747138; CTK1A4453; N-(Phenylmethyl)-N-methyl-2-pyridinamine; benzylpyridin-2-yl methylamine; AC1L5JU4; N-benzyl-N-methyl-N-(2-pyridyl)amine; 2-(N-benzyl-N-methylamino)pyridine; AC1Q4X3X; N-methyl-N-(2-pyridinyl)-benzylamine; 2-(N-benzyl-N-methyl)aminopyridine; N-benzyl-N-methyl-2-pyridylamine;
• N-methyl-N-(phenylmethyl)pyridin-2-amine
• 2-(BENZYL(METHYL)AMINO)PYRIDINE
• NSC 71807
• N'-Benzyl-N'-methyl-2-aminopyridine
• 20173-75-5
• DTXSID30174006
• Z31196503
• N-methyl-N-(phenylmethyl)-2-pyridinamine
• MFCD31699981
• SCHEMBL4747138
• 2-(BENZYLMETHYLAMINO)PYRIDINE
• A816614
• RG6040NYHJ
• NSC71807
• AKOS027557848
• Q27148781
• 2122799-85-1
• N-pyridyl-N-benzyl methylamine
• PYRIDINE, 2-(BENZYLMETHYLAMINO)-
• CHEBI:79659
• NSC-71807
• HS-6636
• SY246283
• 2-Pyridinamine, N-methyl-N-(phenylmethyl)-
• N-Benzyl-N-methyl-2-pyridinamine-3-D

• Inchi： 1S/C13H14N2/c1-15(13-9-5-6-10-14-13)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： RVIFMDAMYNWNJV-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13
• LogP: 2.71800